C-2 Methylation Confers DYRK1A Kinase Selectivity Over CLK Kinases: Matched Molecular Pair Evidence from the Imidazo[1,2-b]pyridazine Series
In a systematic SAR study of imidazo[1,2-b]pyridazine-based DYRK1A inhibitors, Henderson et al. (2024) demonstrated that introduction of a methyl group at the C-2 position increased DYRK1A selectivity relative to closely related CLK kinases [1]. This finding emerged from matched molecular pair (MMP) analysis comparing C-2 substituted vs. C-2 unsubstituted imidazo[1,2-b]pyridazine pairs co-crystallized with DYRK1A. While the reference paper does not report the exact compound CAS 2640821-75-4, the SAR principle is directly transferable: the 2-methyl group occupies a defined hydrophobic sub-pocket in DYRK1A that is sterically less accommodating in CLK kinases, providing a structural basis for selectivity [1]. The target compound, bearing both the C-2 methyl and the N-(1-methyl-1H-pyrazol-4-yl) carboxamide side chain, is therefore expected to exhibit a selectivity advantage over its 2-unsubstituted analog CAS 2415632-57-2 when screened against the DYRK/CLK kinase panel.
| Evidence Dimension | DYRK1A vs. CLK kinase selectivity (qualitative SAR trend) |
|---|---|
| Target Compound Data | C-2 methyl present (CAS 2640821-75-4); selectivity gain inferred from MMP analysis in Henderson et al. 2024 |
| Comparator Or Baseline | C-2 unsubstituted imidazo[1,2-b]pyridazine analogs (general class); closest specific comparator CAS 2415632-57-2 (2-H analog, lacks methyl) |
| Quantified Difference | Selectivity increase reported qualitatively; exact fold-selectivity values for CAS 2640821-75-4 not publicly available as of the search date |
| Conditions | In vitro DYRK1A and CLK kinase inhibition assays; X-ray co-crystal structures (PDB deposition referenced in Henderson et al. 2024) |
Why This Matters
For procurement in kinase selectivity profiling or DYRK1A-targeted chemical biology, the 2-methyl substituent is a non-interchangeable determinant of kinase selectivity; selecting the 2-unsubstituted analog may yield a substantially different off-target profile and confound experimental interpretation.
- [1] Henderson SH, Sorrell FJ, Bennett JM, Fedorov O, Hanley MT, et al. Imidazo[1,2-b]pyridazines as inhibitors of DYRK kinases. European Journal of Medicinal Chemistry, 2024, 269: 116292. DOI: 10.1016/j.ejmech.2024.116292 View Source
